Cas no 41961-58-4 (H-Thr-Lys-Pro-Pro-Arg-OH acetate salt)

• Product Name: H-Thr-Lys-Pro-Pro-Arg-OH acetate salt
• CAS No: 41961-58-4
• MF: C₂₈H₅₁N₉O₉
• MW: 657.759446382523
• CID: 876773
• Update Time: 2026-04-29

H-Thr-Lys-Pro-Pro-Arg-OH acetate salt Chemical and Physical Properties

Names and Identifiers

• H-THR-LYS-PRO-PRO-ARG-OH
• H-Thr-Lys-Pro-Pro-Arg-OH acetate salt

Additional information on H-Thr-Lys-Pro-Pro-Arg-OH acetate salt

Professional Introduction to Compound with CAS No. 41961-58-4 and Product Name: H-Thr-Lys-Pro-Pro-Arg-OH acetate salt

The compound with the CAS number 41961-58-4, specifically named as H-Thr-Lys-Pro-Pro-Arg-OH acetate salt, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This peptide derivative has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The sequence Thr-Lys-Pro-Pro-Arg is derived from natural proteins, and its modification with an acetate salt enhances its solubility and stability, making it more suitable for various biochemical assays and drug development processes.

In recent years, there has been a growing interest in peptide-based therapeutics due to their high specificity and low immunogenicity compared to small-molecule drugs. The compound H-Thr-Lys-Pro-Pro-Arg-OH acetate salt is no exception, as it exhibits promising characteristics for use in both research and clinical settings. The incorporation of the amino acids Thr (threonine), Lys (lysine), Pro (proline), and Arg (arginine) into this peptide sequence contributes to its stability and biological activity. Threonine is known for its role in cell signaling, lysine is crucial for protein synthesis, proline helps in maintaining the secondary structure of peptides, and arginine is a key component in many bioactive molecules.

One of the most compelling aspects of this compound is its potential application in the development of novel biomimetic peptides. These peptides are designed to mimic natural biological processes, offering a platform for targeted drug delivery systems. The acetate salt form of this peptide enhances its pharmacokinetic properties, allowing for better absorption and distribution within the body. This makes it an attractive candidate for use in targeted therapies where precise delivery is critical.

Recent studies have highlighted the role of this peptide in modulating cellular pathways associated with inflammation and immune response. The sequence Thr-Lys-Pro-Pro-Arg has been shown to interact with specific receptors on cell surfaces, triggering downstream signaling events that can lead to anti-inflammatory effects. This discovery opens up new avenues for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, the compound's ability to enhance cellular uptake suggests potential applications in gene therapy and vaccine development.

The synthesis of H-Thr-Lys-Pro-Pro-Arg-OH acetate salt involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced solid-phase peptide synthesis (SPPS) techniques are commonly employed to achieve this level of precision. The use of an acetate salt not only improves solubility but also enhances the compound's shelf life, making it more practical for industrial-scale production.

In the realm of drug discovery, this peptide has shown promise as a lead compound for further optimization. By modifying specific amino acid residues or introducing additional functional groups, researchers can fine-tune its biological activity to target specific diseases more effectively. For instance, appending a targeting moiety could enhance its specificity for certain cancer cell lines or pathogens.

The compound's stability under various environmental conditions is another critical factor that makes it valuable for both research and commercial applications. Peptides are often sensitive to pH changes, temperature fluctuations, and enzymatic degradation, but the acetate salt form provides a protective layer that mitigates these issues. This stability ensures that the peptide remains active during storage and transportation, reducing waste and improving cost-effectiveness.

From a regulatory perspective, the use of H-Thr-Lys-Pro-Pro-Arg-OH acetate salt in pharmaceutical applications must comply with stringent guidelines set by agencies such as the FDA and EMA. These regulations ensure that all therapeutic agents are safe and effective before they reach the market. Given its promising preclinical data, this compound is being evaluated for potential approval in various therapeutic areas.

The integration of computational modeling techniques has further enhanced our understanding of how this peptide interacts with biological targets. Molecular dynamics simulations have revealed insights into its binding affinity and conformational changes upon interaction with receptors or enzymes. These simulations provide valuable data that can guide the design of next-generation peptides with improved efficacy.

In conclusion, the compound with CAS No. 41961-58-4, particularly the product named H-Thr-Lys-Pro-Pro-Arg-OH acetate salt, represents a significant advancement in peptide chemistry with broad implications for drug development and biotechnology. Its unique structural properties, combined with its potential therapeutic applications, make it a cornerstone in ongoing research efforts aimed at developing novel treatments for various diseases.